Cas no 502657-05-8 (1H-1,2,4-Triazole, 1-[4-(2-butynyloxy)phenyl]-)

1H-1,2,4-Triazole, 1-[4-(2-butynyloxy)phenyl]- structure
502657-05-8 structure
Product Name:1H-1,2,4-Triazole, 1-[4-(2-butynyloxy)phenyl]-
CAS No:502657-05-8
MF:C12H11N3O
MW:213.235242128372
CID:1564039
Update Time:2024-08-24

1H-1,2,4-Triazole, 1-[4-(2-butynyloxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole, 1-[4-(2-butynyloxy)phenyl]-
    • 1H-1,2,4-Triazole, 1-[4-(2-butyn-1-yloxy)phenyl]-
    • Inchi: 1S/C12H11N3O/c1-2-3-8-16-12-6-4-11(5-7-12)15-10-13-9-14-15/h4-7,9-10H,8H2,1H3
    • InChI Key: JITDWNPUHXSFRR-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=C(OCC#CC)C=C2)C=NC=N1

Computed Properties

  • Exact Mass: 213.09033

Experimental Properties

  • Density: 1.09±0.1 g/cm3(Predicted)
  • Boiling Point: 405.9±55.0 °C(Predicted)
  • PSA: 39.94
  • pka: 2.51±0.10(Predicted)
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